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Compound of Interest

Compound Name: Nelfinavir-d3

Cat. No.: B561975

This technical guide provides an in-depth overview of Nelfinavir-d3, a deuterated analog of the
HIV-1 protease inhibitor Nelfinavir. This document is intended for researchers, scientists, and
drug development professionals, offering comprehensive data, experimental methodologies,
and pathway visualizations to support further investigation and application of this compound.

Core Compound Data

Nelfinavir-d3 serves as a critical internal standard for the accurate quantification of Nelfinavir

in biological matrices using mass spectrometry-based methods.[1][2] Its physical and chemical
properties are summarized below.
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Property Value Reference
CAS Number 1217629-70-3 [11[2]
Molecular Formula C32H42D3N304S [1103114]
Molecular Weight 570.8 g/mol [31[4]

(3S,4aS,8aS)-N-(1,1-
Dimethylethyl)decahydro-2-
[(2R,3R)-2-hydroxy-3-[(3-

Synonyms hydroxy-2-methyl-d3- [1]
benzoyl)amino]-4-
(phenylthio)butyl]-3-
isoquinolinecarboxamide

] o Internal standard for Nelfinavir
Primary Application o [1]
quantification

Mechanism of Action and Therapeutic Potential

Nelfinavir is a potent, orally bioavailable inhibitor of the HIV-1 protease, with a Ki value of 2 nM.
[1] It functions as a competitive inhibitor, binding to the active site of the protease to prevent the
cleavage of viral polyproteins, a crucial step in viral maturation and replication.[1]

Beyond its antiviral activity, Nelfinavir has demonstrated significant anti-cancer properties.[5] Its
primary off-target mechanisms in cancer cells involve the inhibition of the Akt/PKB signaling
pathway and the induction of endoplasmic reticulum (ER) stress, leading to the unfolded
protein response (UPR).[1][5]

Key Signhaling Pathways Affected by Nelfinavir

Nelfinavir's multifaceted effects on cellular signaling have positioned it as a compound of
interest in oncology research. The following diagrams illustrate its impact on key pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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